Cas no 30360-83-9 (1,3,5-Triazine-2,4-diamine,6-(butylthio)-)

1,3,5-Triazine-2,4-diamine,6-(butylthio)- structure
30360-83-9 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(butylthio)-
CAS No:30360-83-9
MF:C7H13N5S
MW:199.276618719101
CID:308247
Update Time:2024-01-28

1,3,5-Triazine-2,4-diamine,6-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(butylthio)-
    • 1,3,5-Triazine-2,4-diamine, 6-(butylthio)-
    • Inchi: 1S/C7H13N5S/c1-2-3-4-13-7-11-5(8)10-6(9)12-7/h2-4H2,1H3,(H4,8,9,10,11,12)
    • InChI Key: IITRFWQTTFXWAY-UHFFFAOYSA-N
    • SMILES: N1=C(SCCCC)N=C(N)N=C1N

Computed Properties

  • Exact Mass: 199.08939
  • Monoisotopic Mass: 199.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.28
  • Boiling Point: 463.9°Cat760mmHg
  • Flash Point: 234.3°C
  • Refractive Index: 1.611
  • PSA: 90.71
  • pka: 4.16±0.10(Predicted)
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